Cas no 899749-23-6 (ethyl 4-(benzylsulfanyl)-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylate)

• Product Name: ethyl 4-(benzylsulfanyl)-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylate
• CAS No: 899749-23-6
• MF: C₁₅H₁₆N₂O₃S
• MW: 304.364142417908
• CID: 5487762
• Update Time: 2025-05-23

ethyl 4-(benzylsulfanyl)-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-benzylsulfanyl-6-methyl-2-oxo-1H-pyrimidine-5-carboxylate
• ethyl 4-(benzylsulfanyl)-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylate

• Inchi： 1S/C15H16N2O3S/c1-3-20-14(18)12-10(2)16-15(19)17-13(12)21-9-11-7-5-4-6-8-11/h4-8H,3,9H2,1-2H3,(H,16,17,19)
• InChI Key： IKXYZQQJTDYTOT-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C)=C(C(OCC)=O)C(SCC2=CC=CC=C2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on ethyl 4-(benzylsulfanyl)-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylate

Ethyl 4-(benzylsulfanyl)-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylate: A Comprehensive Overview

Ethyl 4-(benzylsulfanyl)-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylate, with CAS No. 899749-23-6, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a pyrimidine ring system with various substituents that confer it with distinctive chemical and biological properties. The molecule's structure includes a benzylsulfanyl group, a methyl group, and an ethoxycarbonyl group, all of which contribute to its versatile reactivity and potential applications.

The benzylsulfanyl group in the molecule plays a crucial role in modulating its electronic properties. Sulfur-containing compounds are known for their ability to participate in various chemical reactions, including nucleophilic substitutions and oxidative processes. Recent studies have highlighted the importance of such groups in enhancing the stability and bioavailability of compounds in pharmaceutical applications. The methyl group attached to the pyrimidine ring further stabilizes the molecule by providing steric hindrance and influencing the overall electronic distribution.

Ethyl 4-(benzylsulfanyl)-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylate is synthesized through a series of well-established organic reactions. The synthesis typically involves the condensation of appropriate starting materials, such as aldehydes or ketones, with amino compounds to form the pyrimidine core. Subsequent functionalization steps introduce the benzylsulfanyl and ethoxycarbonyl groups. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing waste.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. The pyrimidine ring system is a common structural motif in many bioactive molecules, including antiviral agents and anticancer drugs. For instance, analogs of this compound have been investigated for their ability to inhibit key enzymes involved in viral replication and tumor growth. The ethoxycarbonyl group is particularly valuable as it can be readily converted into other functional groups during drug design processes.

In addition to its pharmacological applications, ethyl 4-(benzylsulfanyl)-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylate has shown potential in materials science. Its ability to form stable coordination complexes with metal ions makes it a candidate for use in catalysis and sensor technologies. Recent research has explored its use as a ligand in transition metal-catalyzed reactions, demonstrating its versatility in facilitating various chemical transformations.

The physical properties of this compound are also worth noting. It exists as a crystalline solid under standard conditions and exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. Its melting point is relatively high due to the strong intermolecular forces arising from hydrogen bonding within the crystal lattice. These properties make it suitable for use in both laboratory settings and industrial applications.

From an environmental standpoint, ethyl 4-(benzylsulfanyl)-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylate demonstrates moderate biodegradability under aerobic conditions. This characteristic aligns with current trends toward sustainable chemistry practices, where compounds are designed to minimize their environmental footprint while maintaining their utility.

In conclusion, ethyl 4-(benzylsulfanyl)-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylate (CAS No. 899749-23-) is a multifaceted compound with significant potential across various scientific domains. Its unique structure enables it to serve as a valuable building block in organic synthesis while offering promising avenues for drug discovery and materials innovation. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in advancing modern chemistry.